Cas no 13906-07-5 (3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)
13906-07-5 structure
Product name:3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Butyl-2-mercaptoquinazolin-4(3H)-one
- 3-BUTYL-2-MERCAPTO-3H-QUINAZOLIN-4-ONE
- 3-butyl-2-sulfanylidene-1H-quinazolin-4-one
- 4(1H)-Quinazolinone,3-butyl-2,3-dihydro-2-thioxo-
- 3-butyl-2,3-dihydro-2-thioxoquinazolin-4(1H)-one
- 3-butyl-2-thioxo-2,3-dihydro-1H-quinazolin-4-one
- 3-butyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
- 3-butyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
- 3-n-butyl-4-oxoquinazoline-2-thione
- 3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
- 3-Butyl-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one
- SR-01000556691
- SCHEMBL10739963
- BRD-K56220992-001-01-0
- AP-836/41220340
- MFCD00126052
- EN300-03140
- MLS000665094
- 3-butyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
- 3-butyl-2-sulfanyl-4(3H)-quinazolinone
- F0916-4047
- CHEMBL1411447
- NSC164977
- YIMVQTWMNLKAPM-UHFFFAOYSA-N
- DTXSID20364333
- Z55663911
- ChemDiv3_012390
- SR-01000556691-1
- SMR000270329
- HMS2560C08
- AKOS000115788
- 3-n-Butyl-2-mercapto-4(3H)-quinazolinone
- HMS1508D04
- NSC 164977
- AKOS000674188
- CS-0219135
- NSC-164977
- 13906-07-5
-
- MDL： MFCD00126052
- Inchi： InChI=1S/C12H14N2OS/c1-2-3-8-14-11(15)9-6-4-5-7-10(9)13-12(14)16/h4-7H,2-3,8H2,1H3,(H,13,16)
- InChI Key： YIMVQTWMNLKAPM-UHFFFAOYSA-N
- SMILES： CCCCN1C(C2=CC=CC=C2NC1=S)=O
Computed Properties
- Exact Mass: 234.08300
- Monoisotopic Mass: 234.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4Ų
- XLogP3: 2.5
Experimental Properties
- Density: 1.25
- Boiling Point: 362.7°Cat760mmHg
- Flash Point: 173.1°C
- Refractive Index: 1.642
- PSA: 73.69000
- LogP: 2.48530
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Security Information
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM208743-5g |
3-Butyl-2-mercaptoquinazolin-4(3H)-one |
13906-07-5 | 95% | 5g |
$825 | 2021-08-04 | |
| Enamine | EN300-03140-5.0g |
3-butyl-2-sulfanyl-3,4-dihydroquinazolin-4-one |
13906-07-5 | 95% | 5g |
$743.0 | 2023-05-01 | |
| Life Chemicals | F0916-4047-15mg |
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one |
13906-07-5 | 90%+ | 15mg |
$89.0 | 2023-07-28 | |
| Life Chemicals | F0916-4047-10μmol |
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one |
13906-07-5 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Enamine | EN300-25041-10.0g |
3-butyl-2-sulfanyl-3,4-dihydroquinazolin-4-one |
13906-07-5 | 95% | 10.0g |
$1101.0 | 2023-02-14 | |
| Enamine | EN300-03140-10.0g |
3-butyl-2-sulfanyl-3,4-dihydroquinazolin-4-one |
13906-07-5 | 95% | 10g |
$1101.0 | 2023-05-01 | |
| Life Chemicals | F0916-4047-1mg |
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one |
13906-07-5 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0916-4047-50mg |
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one |
13906-07-5 | 90%+ | 50mg |
$160.0 | 2023-07-28 | |
| Enamine | EN300-25041-0.5g |
3-butyl-2-sulfanyl-3,4-dihydroquinazolin-4-one |
13906-07-5 | 95% | 0.5g |
$175.0 | 2023-02-14 | |
| Life Chemicals | F0916-4047-20μmol |
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one |
13906-07-5 | 90%+ | 20μmol |
$79.0 | 2023-07-28 |
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Related Literature
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Jingxiang Zhao,Lichang Yin,Zhongfang Chen J. Mater. Chem. A, 2019,7, 13284-13292
-
Hong Miao,Yingyi Wang,Xiaoming Yang Nanoscale, 2018,10, 8139-8145
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:13906-07-5)3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
Purity:99%
Quantity:1g
Price ($):191.0